Cas no 58794-08-4 (Ethyl isoquinoline-5-carboxylate)

Ethyl isoquinoline-5-carboxylate is a versatile organic compound with a molecular formula of C12H11NO2, featuring an ethyl ester group attached to the 5-position of the isoquinoline scaffold. This heterocyclic structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and material science research. Its ester functionality enhances solubility in organic solvents, facilitating synthetic modifications. The compound serves as a key intermediate in the synthesis of bioactive molecules, particularly in developing potential therapeutic agents targeting neurological and inflammatory pathways. Its rigid aromatic core contributes to stability, while the carboxylate group allows for further derivatization, enabling diverse applications in medicinal chemistry and drug discovery. The compound's well-defined structure ensures reproducibility in research applications.

Ethyl isoquinoline-5-carboxylate structure

58794-08-4 structure

Product Name:Ethyl isoquinoline-5-carboxylate

CAS No:58794-08-4

MF:C₁₂H₁₁NO₂

MW:201.221243143082

CID:1031063

PubChem ID:20493478

Update Time:2025-07-02

Ethyl isoquinoline-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl isoquinoline-5-carboxylate
- Ethyl 5-isoquinolinecarboxylate
- SCHEMBL11143673
- 58794-08-4
- DTXSID10608056
- DB-265009
- Ethylisoquinoline-5-carboxylate
- MDL： MFCD06205251
- Inchi： 1S/C12H11NO2/c1-2-15-12(14)11-5-3-4-9-8-13-7-6-10(9)11/h3-8H,2H2,1H3
- InChI Key： YHUNEISKNBENOW-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC=CC2C=NC=CC1=2)=O

Computed Properties

Exact Mass: 201.078978594g/mol
Monoisotopic Mass: 201.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 39.2Å²

Experimental Properties

Density: 1.175±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.54 g/l) (25 º C),

Ethyl isoquinoline-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM145825-5g	ethyl isoquinoline-5-carboxylate	58794-08-4	95%	5g	$707	2021-08-05
Alichem	A189005015-1g	Ethyl isoquinoline-5-carboxylate	58794-08-4	95%	1g	$400.00	2023-09-01
Chemenu	CM145825-1g	ethyl isoquinoline-5-carboxylate	58794-08-4	95%	1g	$***	2023-05-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1738659-1g	Ethyl isoquinoline-5-carboxylate	58794-08-4	98%	1g	￥2100.00	2024-05-07
Crysdot LLC	CD11099233-5g	Ethyl isoquinoline-5-carboxylate	58794-08-4	95+%	5g	$749	2024-07-18